Cas no 2172466-96-3 (2-cyclopropyl-5-(3-fluoro-4-methoxyphenyl)pyridine)

• Product Name: 2-cyclopropyl-5-(3-fluoro-4-methoxyphenyl)pyridine
• CAS No: 2172466-96-3
• MF: C₁₅H₁₄FNO
• MW: 243.276167392731
• CID: 6568523
• PubChem ID: 165531659
• Update Time: 2025-07-02

2-cyclopropyl-5-(3-fluoro-4-methoxyphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-5-(3-fluoro-4-methoxyphenyl)pyridine
• Pyridine, 2-cyclopropyl-5-(3-fluoro-4-methoxyphenyl)-

• Inchi： 1S/C15H14FNO/c1-18-15-7-5-11(8-13(15)16)12-4-6-14(17-9-12)10-2-3-10/h4-10H,2-3H2,1H3
• InChI Key： STKZHCZYXUDUGY-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC=C(C2=CC=C(OC)C(F)=C2)C=C1

Experimental Properties

• Density: 1.191±0.06 g/cm3(Predicted)
• Boiling Point: 378.3±42.0 °C(Predicted)
• pka: 5.16±0.24(Predicted)

Additional information on 2-cyclopropyl-5-(3-fluoro-4-methoxyphenyl)pyridine

Research Briefing on 2-cyclopropyl-5-(3-fluoro-4-methoxyphenyl)pyridine (CAS: 2172466-96-3)

2-cyclopropyl-5-(3-fluoro-4-methoxyphenyl)pyridine (CAS: 2172466-96-3) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following briefing provides an overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 2-cyclopropyl-5-(3-fluoro-4-methoxyphenyl)pyridine, with researchers employing advanced organic chemistry techniques to achieve high yields and purity. The compound's structural complexity, featuring a cyclopropyl group and a fluorinated methoxyphenyl moiety, has been a subject of interest due to its potential to interact with various enzymatic and receptor targets. Computational modeling and structure-activity relationship (SAR) studies have been instrumental in elucidating the compound's binding affinity and selectivity.

In vitro and in vivo studies have demonstrated that 2-cyclopropyl-5-(3-fluoro-4-methoxyphenyl)pyridine exhibits significant activity against a range of biological targets, including kinases and G-protein-coupled receptors (GPCRs). Preliminary data suggest that the compound may have therapeutic potential in oncology, inflammation, and central nervous system (CNS) disorders. For instance, its ability to inhibit specific kinase pathways has been linked to anti-proliferative effects in cancer cell lines, while its interaction with GPCRs has shown promise in modulating inflammatory responses.

One of the most notable findings is the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability. These properties make it a viable candidate for further drug development. However, challenges such as potential off-target effects and toxicity profiles need to be addressed in future studies. Researchers are currently exploring derivative compounds to optimize efficacy and minimize adverse effects.

In conclusion, 2-cyclopropyl-5-(3-fluoro-4-methoxyphenyl)pyridine (CAS: 2172466-96-3) represents a promising scaffold for the development of new therapeutic agents. Its unique chemical structure and broad biological activity underscore its potential in addressing unmet medical needs. Ongoing research aims to further elucidate its mechanisms of action and explore its clinical applicability. This briefing highlights the importance of continued investigation into this compound and its derivatives to unlock its full therapeutic potential.